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Compound of Interest

Compound Name:
3-chloro-N-(4-

chlorophenyl)propanamide

Cat. No.: B102647 Get Quote

A Technical Guide to 3-chloro-N-(4-
chlorophenyl)propanamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 3-chloro-N-(4-
chlorophenyl)propanamide, a chemical compound of interest in organic synthesis and

medicinal chemistry. It details the molecule's structure, physicochemical properties, and

synthesis, presenting quantitative data in a structured format for clarity and ease of

comparison.

Molecular Structure and Identifiers
3-chloro-N-(4-chlorophenyl)propanamide is an organic compound featuring a propanamide

backbone. A chlorine atom is substituted at the 3-position of the propanoyl group, and a 4-

chlorophenyl group is attached to the nitrogen atom of the amide.[1] This bifunctional nature,

with a reactive chloro group and an amide linkage, makes it a valuable intermediate in the

synthesis of more complex molecules.[1]

The structural and identifying information for this compound is summarized in Table 1.

Table 1: Molecular Identifiers and Structural Information
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Identifier Value

IUPAC Name
3-chloro-N-(4-
chlorophenyl)propanamide[1][2]

CAS Number 19314-16-0[1][2][3]

Molecular Formula C₉H₉Cl₂NO[1][2][3][4][5]

Canonical SMILES C1=CC(=CC=C1NC(=O)CCCl)Cl[1][2]

| InChI Key| XHQYWNFRAYYHIT-UHFFFAOYSA-N[1][2] |

Physicochemical Properties
The key physicochemical properties of 3-chloro-N-(4-chlorophenyl)propanamide have been

determined through various analytical methods. These quantitative metrics are essential for

laboratory handling, reaction planning, and analytical development.

Table 2: Physicochemical Properties of 3-chloro-N-(4-chlorophenyl)propanamide

Property Value

Molecular Weight 218.08 g/mol [1][2][3][5]

Appearance White solid / powder[1][4]

Melting Point 120-125°C[1] or 132-134°C[4][5]

Boiling Point 388.0 ± 27.0 °C (Predicted)[4][5]

Density 1.343 ± 0.06 g/cm³ (Predicted)[4][5]

pKa 13.32 ± 0.70 (Predicted)[5]

| LogP | 2.65 (Predicted)[4] |

Synthesis Overview
The synthesis of 3-chloro-N-(4-chlorophenyl)propanamide is typically achieved through the

acylation of 4-chloroaniline with a 3-chloropropanoyl derivative. A common and efficient
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laboratory-scale method involves the reaction of 4-chloroaniline with 3-chloropropionyl chloride.

Experimental Protocol: General Synthesis
A detailed experimental protocol for a closely related compound involves the dropwise addition

of a substituted acid chloride to a solution of an aniline derivative and a base like triethylamine

in a suitable solvent such as dichloromethane.[6] After stirring at room temperature, the

reaction mixture is typically worked up by washing with aqueous solutions to remove impurities,

followed by drying and concentration of the organic layer.[6] The final product is then purified,

often using flash column chromatography.[6] The logical workflow for this synthesis is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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